![molecular formula C16H29N3O2 B2797688 N-cyclohexyl-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide CAS No. 2319807-62-8](/img/structure/B2797688.png)
N-cyclohexyl-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide
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Description
Scientific Research Applications
Chemical Synthesis and Transformations
N-cyclohexyl-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide is involved in complex chemical synthesis processes and transformations. For instance, its derivatives can undergo nitrile carboxamide rearrangement, leading to the formation of various complex compounds, such as amines and ureas, demonstrating its role in synthesizing new chemical entities and exploring reaction mechanisms (Bischoff, Schroeder, & Gründemann, 1982). Additionally, it has been used in the synthesis of pseudopeptidic and benzodiazepine derivatives through Ugi reactions, indicating its potential in drug design (Lecinska et al., 2010).
Photochemical Reactions and Functionalization
In the realm of photochemistry, N-cyclohexyl-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide derivatives have been used to study benzophenone-sensitized reactions, showcasing their ability to undergo C-H functionalization without nitrogen elimination. This process yields N-substituted hydrazones or bis-hydrazonoethanes, highlighting a novel method for C-H functionalization of aliphatic compounds (Rodina et al., 2016).
Catalysis and Green Chemistry
The compound has also been synthesized using eco-friendly catalysts, such as heteropolyacid/triethoxysilyl)propyl]isonicotinamide (HPA/TPI-Fe3O4 nanoparticles), in one-pot reactions. This approach not only emphasizes the synthesis of N-cyclohexyl-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide derivatives but also promotes the principles of green chemistry and catalysis efficiency (Yahyaei, Vessally, & Hashemi, 2018).
Advanced Organic Synthesis Techniques
Moreover, its involvement in novel synthetic strategies, such as one-pot pseudo-five-component synthesis, illustrates its utility in creating complex molecular architectures from simple starting materials, significantly contributing to the field of organic synthesis (Shaabani et al., 2008).
properties
IUPAC Name |
N-cyclohexyl-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H29N3O2/c20-16(17-14-5-2-1-3-6-14)19-9-4-8-18(10-11-19)15-7-12-21-13-15/h14-15H,1-13H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRCNNFZNVZSHOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)N2CCCN(CC2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide |
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